Cas no 2228627-78-7 (6-methoxy-2-(2-nitroethyl)-1H-indole)

• Product Name: 6-methoxy-2-(2-nitroethyl)-1H-indole
• CAS No: 2228627-78-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5923053
• PubChem ID: 165708610
• Update Time: 2025-06-28

6-methoxy-2-(2-nitroethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-(2-nitroethyl)-1H-indole
• EN300-1773981
• 2228627-78-7

• Inchi： 1S/C11H12N2O3/c1-16-10-3-2-8-6-9(4-5-13(14)15)12-11(8)7-10/h2-3,6-7,12H,4-5H2,1H3
• InChI Key： ZFIHKQWIGNBXMI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(CC[N+](=O)[O-])NC=2C=1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Additional information on 6-methoxy-2-(2-nitroethyl)-1H-indole

Introduction to 6-methoxy-2-(2-nitroethyl)-1H-indole (CAS No: 2228627-78-7)

6-methoxy-2-(2-nitroethyl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2228627-78-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic aromatic molecules known for their diverse biological activities and applications in drug development. The structural features of 6-methoxy-2-(2-nitroethyl)-1H-indole, particularly the presence of a methoxy group at the 6-position and a 2-nitroethyl substituent at the 2-position of the indole core, contribute to its unique chemical properties and potential therapeutic functions.

The synthesis and characterization of 6-methoxy-2-(2-nitroethyl)-1H-indole involve advanced techniques in organic chemistry, including multi-step functional group transformations and purification methodologies. The methoxy group introduces a hydrophobic character, while the nitroethyl moiety enhances lipophilicity, making this compound a promising candidate for various pharmacological applications. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of such compounds, facilitating faster drug discovery processes.

In recent years, indole derivatives have been extensively studied for their potential in modulating biological pathways associated with neurological disorders, cancer, and inflammation. The structural motif of 6-methoxy-2-(2-nitroethyl)-1H-indole suggests its potential role as an intermediate in the synthesis of bioactive molecules targeting these pathways. For instance, studies have shown that indole derivatives can interact with transcription factors and enzymes involved in cell signaling, thereby influencing disease progression.

One of the most compelling aspects of 6-methoxy-2-(2-nitroethyl)-1H-indole is its versatility in medicinal chemistry. Researchers have explored its derivatives to develop novel therapeutic agents with improved efficacy and reduced side effects. The nitroethyl group, in particular, has been utilized to enhance drug delivery systems, allowing for targeted action within specific cellular compartments. This approach has been particularly relevant in oncology, where localized delivery of chemotherapeutic agents can minimize systemic toxicity.

The pharmacokinetic profile of 6-methoxy-2-(2-nitroethyl)-1H-indole is another area of interest. Studies indicate that this compound exhibits moderate solubility in both aqueous and lipid environments, which is advantageous for formulating oral or injectable medications. Additionally, its stability under various physiological conditions makes it a suitable candidate for long-term therapeutic use. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and confirm its purity.

Recent clinical trials have begun to explore the potential applications of 6-methoxy-2-(2-nitroethyl)-1H-indole in treating certain types of cancer. The compound has shown promise in preclinical studies by inhibiting key enzymes involved in tumor growth and angiogenesis. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight the importance of indole derivatives as scaffolds for developing next-generation therapeutics.

The role of 6-methoxy-2-(2-nitroethyl)-1H-indole in modulating immune responses has also been investigated. Research suggests that this compound can influence cytokine production and immune cell trafficking, making it a potential candidate for immunomodulatory therapies. Such applications are particularly relevant in autoimmune diseases where dysregulation of the immune system plays a critical role. The ability of 6-methoxy-2-(2-nitroethyl)-1H-indole to interact with multiple targets within the immune system underscores its therapeutic potential.

In conclusion, 6-methoxy-2-(2-nitroethyl)-1H-indole (CAS No: 2228627-78-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.